1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester

• Molecular Formula: C21H30BNO6
• Molecular Weight: 403.3 g/mol
• IUPAC Name: tert-butyl 3-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyl]oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C21H30BNO6/c1-20(2,3)29-19(25)23-11-10-17(12-23)28-18(24)15-6-8-16(9-7-15)22-26-13-21(4,5)14-27-22/h6-9,17H,10-14H2,1-5H3
• InChI Key: UIGPDEUZIUWOLC-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC=C(C=C2)C(=O)OC3CCN(C3)C(=O)OC(C)(C)C

Description

1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester is a complex organic compound known for its unique structure and properties. This compound is often used in various chemical reactions and has significant applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester involves several steps. The synthetic route typically includes the reaction of 1-Pyrrolidinecarboxylic acid with tert-butyl ester in the presence of specific catalysts and under controlled conditions. Industrial production methods may involve large-scale synthesis using automated reactors to ensure consistency and purity of the final product .

Chemical Reactions Analysis

1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug development.

Industry: It is used in the production of various chemical products and materials

Mechanism of Action

The mechanism of action of 1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-Pyrrolidinecarboxylic acid,3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoyloxy)-,tert-butyl ester can be compared with other similar compounds, such as:

1-Pyrrolidinecarboxylic acid derivatives: These compounds share a similar core structure but differ in their functional groups and properties.

Boron-containing compounds: Compounds with boron atoms in their structure, like boronic acids, have similar reactivity and applications. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties